N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)furan-2-carboxamide hydrochloride

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]furan-2-carboxamide;hydrochloride
• InChI: InChI=1S/C17H18ClN3O2S.ClH/c1-20(2)9-5-10-21(16(22)13-7-4-11-23-13)17-19-15-12(18)6-3-8-14(15)24-17;/h3-4,6-8,11H,5,9-10H2,1-2H3;1H
• InChI Key: KWGWOPYLEKTNHI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=CC=C2Cl)C(=O)C3=CC=CO3.Cl
• Molecular Formula: C17H19Cl2N3O2S
• Molecular Weight: 400.3 g/mol
• CAS No.: 1216960-94-9

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H19Cl2N3O2S and its molecular weight is 400.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)furan-2-carboxamide hydrochloride is a compound that can be synthesized through various chemical reactions. For instance, Aleksandrov et al. (2017) explored the synthesis and reactivity of similar compounds like 2-(furan-2-yl)benzo[e][1,3]benzothiazole, demonstrating the potential for diverse chemical modifications and applications in synthetic chemistry (Aleksandrov & El’chaninov, 2017).

Molecular Characterization and Biological Activity

Cakmak et al. (2022) conducted experimental and theoretical investigations on a furan-2-carboxamide-bearing thiazole, highlighting its antimicrobial activity and molecular characterization. This research indicates the potential of such compounds in pharmaceutical and medical applications, specifically in antimicrobial treatments (Cakmak et al., 2022).

Generation of Structurally Diverse Libraries

The compound's versatility is further demonstrated by Roman (2013), who used a related compound, 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, to generate a structurally diverse library of compounds through alkylation and ring closure reactions. This research showcases the potential of this compound in creating diverse molecular structures for various scientific applications (Roman, 2013).

Corrosion Inhibition

Hu et al. (2016) investigated benzothiazole derivatives for their corrosion inhibiting effect against steel, which suggests the potential application of similar compounds, including this compound, in industrial applications like corrosion inhibition (Hu et al., 2016).